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This guide provides a comparative analysis of two distinct catheter securement methodologies:

adhesive-based anchoring systems, represented by devices falling under the HCPCS code

A4333, and subcutaneous anchor securement systems (SASS). The objective is to present

performance data from a large-scale retrospective study to inform clinical trial design and

practice.

Introduction to Catheter Securement Technologies
Proper catheter securement is critical in clinical settings to prevent complications such as

catheter migration, dislodgement, and associated infections. The choice of securement device

can significantly impact patient outcomes and the integrity of clinical trial data.

A4333: Adhesive Skin Attachment Anchoring Devices

A4333 is a Healthcare Common Procedure Coding System (HCPCS) code for a "urinary

catheter anchoring device, adhesive skin attachment, each".[1][2][3] These devices utilize a

sterile adhesive pad that adheres to the patient's skin and a mechanism to secure the catheter.

They are designed for single-patient use and are replaced periodically.
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Subcutaneous anchor systems, such as the SecurAcath, employ small, flexible feet that are

placed just beneath the skin at the catheter exit site.[4][5] This method provides securement for

the life of the catheter without the need for periodic replacement of the anchor itself.

Performance Data: A Retrospective Cohort Study
A large retrospective study of over 9,200 adult oncology patients with peripherally inserted

central catheters (PICCs) provides the most robust data available for comparing these two

securement methods. The study compared the performance of adhesive securement devices

(ASD), which are functionally equivalent to the devices coded under A4333, with subcutaneous

anchor securement systems (SASS).[6][7][8]

Table 1: Catheter Dislodgement Rates
Securement
Method

Partial or Complete
Dislodgement Rate

Risk Ratio (ASD vs.
SASS)

p-value

Adhesive Securement

Device (ASD)
12%

36x greater risk of

dislodgement
< 0.0001

Subcutaneous Anchor

Securement System

(SASS)

0.4%

Data sourced from a retrospective study of oncology patients with PICCs.[7]
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Securement
Method

Probability of
Reaching End of
Need with One
PICC (at 2 years)

Number of Patients
(n)

p-value

Adhesive Securement

Device (ASD)
68% 944 < 0.0001

Subcutaneous Anchor

Securement System

(SASS)

>95% 8313

Data sourced from a retrospective study of oncology patients with PICCs.[6][8]

Experimental Protocols
The data presented is based on a retrospective study with the following methodology[6][7][8]:

Study Design: A retrospective analysis of implant and explant data for adult oncology

patients with PICCs.

Patient Population: Over 9,200 adult oncology patients requiring a PICC for treatment, such

as chemotherapy or nutrition.

Intervention Groups:

Patients with a PICC secured with an adhesive securement device (ASD).

Patients with a PICC secured with a subcutaneous anchor securement system (SASS).

Data Collection: Evaluation of patient records spanning from 2007 to 2021.

Primary Outcome: The ability of patients to complete their therapy with a single peripherally

inserted central catheter.

Secondary Outcomes: Incidence of partial or complete catheter dislodgement requiring

replacement or premature discontinuation of therapy.
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Statistical Analysis: The probability of reaching the end of need with a single PICC was

calculated and compared between the two groups. The risk ratio for dislodgement was also

determined. A p-value of < 0.05 was considered statistically significant.
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Caption: Comparative outcome probabilities of adhesive vs. subcutaneous catheter

securement.

Experimental Workflow of the Retrospective Study
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Caption: Workflow of the retrospective comparative study on catheter securement systems.

Conclusion
The available evidence from a large-scale retrospective study in oncology patients with PICCs

suggests that subcutaneous anchor securement systems are associated with significantly lower

rates of catheter dislodgement and a higher probability of completing therapy with a single

catheter compared to adhesive securement devices.[6][7][8] While A4333 represents a broad

category of adhesive devices for urinary catheters, the principles of securement and the

potential for complications are analogous. For clinical trials where catheter stability is

paramount to data integrity and patient safety, the performance differences between these
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securement methods warrant careful consideration. Researchers and drug development

professionals should evaluate the specific needs of their trial protocols and patient populations

when selecting a catheter securement system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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